An In-depth Technical Guide to 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone
An In-depth Technical Guide to 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, and potential applications of the substituted acetophenone, 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone. This document is intended to serve as a valuable resource for researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug discovery, offering detailed information on its characteristics and handling. While direct biological data for this specific compound is limited in publicly accessible literature, its structural similarity to other biologically active molecules suggests its potential as a key intermediate in the development of novel therapeutic agents.
Chemical and Physical Properties
2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a halogenated and substituted aromatic ketone. Its chemical structure and key identifiers are presented below.
| Property | Value | Reference |
| CAS Number | 683274-74-0 | [1][2][3] |
| Molecular Formula | C₁₀H₁₀BrClO₂ | [1][3] |
| Molecular Weight | 277.54 g/mol | [1][3] |
| IUPAC Name | 2-bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone | [3] |
| SMILES | CC1=CC(=C(C=C1Cl)C(=O)CBr)OC | [3] |
| Physical State | Solid (presumed based on similar compounds) | |
| Boiling Point | No data available | [2] |
| Melting Point | No data available | |
| Solubility | Expected to be soluble in organic solvents like dichloromethane and chloroform. |
Synthesis
A detailed experimental protocol for the synthesis of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is not explicitly available in peer-reviewed journals. However, a plausible synthetic route can be devised based on established organic chemistry principles and analogous transformations reported for similar structures. The proposed synthesis is a two-step process starting from 4-chloro-1-methoxy-2-methylbenzene.
Step 1: Friedel-Crafts Acylation to form 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone
The first step involves the Friedel-Crafts acylation of 4-chloro-1-methoxy-2-methylbenzene with an acetylating agent such as acetyl chloride or acetic anhydride in the presence of a Lewis acid catalyst like aluminum chloride.[4]
Step 2: Bromination of the Acetophenone Intermediate
The resulting ketone, 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, can then be brominated at the alpha-position of the acetyl group using a suitable brominating agent like N-Bromosuccinimide (NBS) or bromine in an appropriate solvent.
Below is a diagram illustrating the proposed synthetic workflow.
Experimental Protocols
While a specific protocol for the target molecule is unavailable, the following are generalized experimental procedures for the key reactions in the proposed synthesis. These should be adapted and optimized by researchers based on laboratory conditions and safety assessments.
General Procedure for Friedel-Crafts Acylation
To a solution of 4-chloro-1-methoxy-2-methylbenzene in an anhydrous solvent (e.g., dichloromethane) under an inert atmosphere, a Lewis acid catalyst (e.g., aluminum chloride) is added portion-wise at a reduced temperature (e.g., 0 °C).[4] The acetylating agent (e.g., acetyl chloride) is then added dropwise, and the reaction mixture is stirred until completion, as monitored by Thin Layer Chromatography (TLC). The reaction is quenched by the slow addition of ice-cold water or dilute hydrochloric acid. The organic layer is separated, washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated under reduced pressure. The crude product, 1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, can be purified by column chromatography or recrystallization.
General Procedure for α-Bromination of a Ketone
The ketone intermediate is dissolved in a suitable solvent (e.g., chloroform or carbon tetrachloride). A brominating agent, such as N-Bromosuccinimide, is added, along with a radical initiator like benzoyl peroxide if required. The mixture is heated to reflux and monitored by TLC. Upon completion, the reaction mixture is cooled, and any solid byproducts are filtered off. The filtrate is washed with an aqueous solution of sodium thiosulfate to remove any unreacted bromine, followed by washing with brine. The organic layer is then dried and concentrated to yield the crude 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, which can be further purified.
Spectral Data (Predicted)
No experimental spectral data for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone has been found in the searched literature. However, based on the structure and data from analogous compounds, the following spectral characteristics can be predicted.[5][6]
| Technique | Predicted Spectral Features |
| ¹H NMR | - A singlet for the methyl protons (-CH₃) around 2.2-2.4 ppm. - A singlet for the methoxy protons (-OCH₃) around 3.8-4.0 ppm. - A singlet for the bromomethyl protons (-CH₂Br) around 4.4-4.6 ppm. - Two singlets or an AB quartet for the aromatic protons, with chemical shifts influenced by the surrounding substituents. |
| ¹³C NMR | - A peak for the methyl carbon (-CH₃). - A peak for the methoxy carbon (-OCH₃). - A peak for the bromomethyl carbon (-CH₂Br). - Several peaks in the aromatic region (110-160 ppm) corresponding to the substituted phenyl ring carbons. - A peak for the carbonyl carbon (C=O) downfield, typically above 185 ppm. |
| Mass Spec | - The mass spectrum would show the molecular ion peak (M+) and isotopic peaks (M+2, M+4) characteristic of the presence of bromine and chlorine atoms. |
| IR | - A strong absorption band for the carbonyl group (C=O) stretching vibration, typically in the range of 1680-1700 cm⁻¹. - Bands corresponding to C-H stretching and bending of the aromatic and aliphatic groups. - A band for the C-O stretching of the methoxy group. |
Potential Applications and Biological Relevance
While there is no direct biological data for 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone, a structurally related compound, 2-Bromo-1-(5-chloro-2-methoxy-4-methyl-3-nitrophenyl)ethanone, has been noted for its potential antimicrobial and antitumor properties.[7] This suggests that the core scaffold of 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone could be a valuable starting point for the synthesis of novel bioactive molecules. The presence of the α-bromoketone functional group makes it a versatile intermediate for introducing various functionalities through nucleophilic substitution reactions.[7]
The general class of substituted acetophenones is of significant interest in medicinal chemistry and drug discovery. These compounds can serve as precursors for a wide range of heterocyclic compounds and other complex molecules with diverse biological activities.
The following diagram illustrates the potential role of this compound as a building block in drug discovery.
Safety and Handling
Based on the GHS hazard statements available on PubChem, 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a hazardous substance and should be handled with appropriate safety precautions.[3]
GHS Hazard Statements:
-
H302: Harmful if swallowed.[3]
-
H312: Harmful in contact with skin.[3]
-
H315: Causes skin irritation.[3]
-
H319: Causes serious eye irritation.[3]
-
H332: Harmful if inhaled.[3]
-
H335: May cause respiratory irritation.[3]
Precautionary Measures:
-
Work in a well-ventilated fume hood.
-
Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.
-
Avoid inhalation of dust and vapors.
-
Avoid contact with skin and eyes.
-
In case of contact, wash the affected area immediately with plenty of water.
-
Consult the Safety Data Sheet (SDS) from the supplier for detailed handling and disposal information.
Conclusion
2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone is a chemical intermediate with significant potential for application in synthetic and medicinal chemistry. While detailed experimental and biological data for this specific compound are not widely published, its structural features and the known activities of related compounds suggest it is a promising scaffold for the development of new chemical entities. This guide provides a foundational understanding of its properties and a logical framework for its synthesis and safe handling, which should aid researchers in their future investigations. Further research is warranted to fully elucidate its chemical reactivity, spectral characteristics, and biological activity.
References
- 1. scbt.com [scbt.com]
- 2. 683274-74-0|2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone|BLD Pharm [bldpharm.com]
- 3. 2-Bromo-1-(5-chloro-2-methoxy-4-methylphenyl)ethanone | C10H10BrClO2 | CID 2756888 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. 1-(5-Chloro-2-methylphenyl)ethanone|CAS 58966-35-1 [benchchem.com]
- 5. rsc.org [rsc.org]
- 6. beilstein-journals.org [beilstein-journals.org]
- 7. Buy 2-Bromo-1-(5-chloro-2-methoxy-4-methyl-3-nitrophenyl)ethanone | 683274-75-1 [smolecule.com]
